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Butanamide, N-(4-chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)- Butanamide, N-(4-chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)-
Brand Name: Vulcanchem
CAS No.: 124773-10-0
VCID: VC20843752
InChI: InChI=1S/C33H36Cl4N4O3/c1-7-27(44-22-11-8-19(9-12-22)33(5,6)18-32(2,3)4)31(43)38-21-10-13-23(35)26(16-21)39-28-17-29(42)41(40-28)30-24(36)14-20(34)15-25(30)37/h8-16,27H,7,17-18H2,1-6H3,(H,38,43)(H,39,40)
SMILES: CCC(C(=O)NC1=CC(=C(C=C1)Cl)N=C2CC(=O)N(N2)C3=C(C=C(C=C3Cl)Cl)Cl)OC4=CC=C(C=C4)C(C)(C)CC(C)(C)C
Molecular Formula: C33H36Cl4N4O3
Molecular Weight: 678.5 g/mol

Butanamide, N-(4-chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)-

CAS No.: 124773-10-0

Cat. No.: VC20843752

Molecular Formula: C33H36Cl4N4O3

Molecular Weight: 678.5 g/mol

* For research use only. Not for human or veterinary use.

Butanamide, N-(4-chloro-3-((4,5-dihydro-5-oxo-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-yl)amino)phenyl)-2-(4-(1,1,3,3-tetramethylbutyl)phenoxy)- - 124773-10-0

Specification

CAS No. 124773-10-0
Molecular Formula C33H36Cl4N4O3
Molecular Weight 678.5 g/mol
IUPAC Name N-[4-chloro-3-[[5-oxo-1-(2,4,6-trichlorophenyl)pyrazolidin-3-ylidene]amino]phenyl]-2-[4-(2,4,4-trimethylpentan-2-yl)phenoxy]butanamide
Standard InChI InChI=1S/C33H36Cl4N4O3/c1-7-27(44-22-11-8-19(9-12-22)33(5,6)18-32(2,3)4)31(43)38-21-10-13-23(35)26(16-21)39-28-17-29(42)41(40-28)30-24(36)14-20(34)15-25(30)37/h8-16,27H,7,17-18H2,1-6H3,(H,38,43)(H,39,40)
Standard InChI Key CDIWFSQELROWJU-UHFFFAOYSA-N
Isomeric SMILES CCC(C(=O)NC1=CC(=C(C=C1)Cl)NC2=NN(C(=O)C2)C3=C(C=C(C=C3Cl)Cl)Cl)OC4=CC=C(C=C4)C(C)(C)CC(C)(C)C
SMILES CCC(C(=O)NC1=CC(=C(C=C1)Cl)N=C2CC(=O)N(N2)C3=C(C=C(C=C3Cl)Cl)Cl)OC4=CC=C(C=C4)C(C)(C)CC(C)(C)C
Canonical SMILES CCC(C(=O)NC1=CC(=C(C=C1)Cl)NC2=NN(C(=O)C2)C3=C(C=C(C=C3Cl)Cl)Cl)OC4=CC=C(C=C4)C(C)(C)CC(C)(C)C

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